![molecular formula C10H19N5O4S2 B2951049 N,N-dimethyl-4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidine-1-sulfonamide CAS No. 1448051-79-3](/img/structure/B2951049.png)
N,N-dimethyl-4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidine-1-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Triazoles are a class of heterocyclic compounds that contain a five-membered aromatic azole chain, with two carbon and three nitrogen atoms . They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities . Triazole nucleus is present as a central structural component in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular .
Synthesis Analysis
The synthesis of triazole derivatives often involves the reaction of various ester ethoxycarbonylhydrazones with several primary amines . The specific synthesis process for “N,N-dimethyl-4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidine-1-sulfonamide” is not available in the literature I have access to.Molecular Structure Analysis
Triazole compounds generally contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain . The specific molecular structure of “this compound” is not available in the literature I have access to.Chemical Reactions Analysis
The chemical reactions involving triazole derivatives are diverse and depend on the specific compound. For instance, some triazole derivatives can be synthesized from the reaction of various ester ethoxycarbonylhydrazones with several primary amines . The specific chemical reactions of “this compound” are not available in the literature I have access to.Physical And Chemical Properties Analysis
The physical and chemical properties of triazole derivatives can vary widely. For instance, some triazole derivatives are thermally stable with decomposition onset temperatures ranging from 147–228 °C . The specific physical and chemical properties of “this compound” are not available in the literature I have access to.Mechanism of Action
Target of Action
Compounds containing the 1,2,4-triazole ring, such as this one, are known to have a wide range of biological activities . They are used in the synthesis of various pesticides, pharmaceuticals, and dyes .
Mode of Action
1,2,4-triazole derivatives have been found to exhibit cytotoxic activities against various tumor cell lines . This suggests that they may interact with cellular targets to inhibit cell proliferation.
Pharmacokinetics
The water solubility of 1,2,4-triazole, a component of this compound, is 1250 g/l at 20 ºc , which may influence its absorption and distribution.
Result of Action
1,2,4-triazole derivatives have been found to exhibit cytotoxic activities against various tumor cell lines , suggesting that they may induce cell death in these cells.
Action Environment
The thermal stability of certain nitrogen-rich energetic materials featuring 1,2,4-triazole has been reported , suggesting that temperature could be an important environmental factor for this compound.
Properties
IUPAC Name |
N,N-dimethyl-4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidine-1-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N5O4S2/c1-13(2)21(18,19)15-6-4-9(5-7-15)20(16,17)10-12-11-8-14(10)3/h8-9H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLQJVOQIWFUVPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1S(=O)(=O)C2CCN(CC2)S(=O)(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N5O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.